N-(4-(N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)sulfamoyl)phenyl)isobutyramide
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Description
N-(4-(N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)sulfamoyl)phenyl)isobutyramide is a useful research compound. Its molecular formula is C24H28N4O5S and its molecular weight is 484.57. The purity is usually 95%.
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Scientific Research Applications
Analytical Methods for Antioxidant Activity
The study discusses various tests used to determine antioxidant activity, emphasizing their applicability, advantages, and disadvantages. These methods are crucial in understanding the antioxidant capacity of complex samples, which could be relevant when analyzing compounds like "N-(4-(N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)sulfamoyl)phenyl)isobutyramide" for their potential antioxidant properties (Munteanu & Apetrei, 2021).
Antioxidant Capacity Reaction Pathways
This paper elucidates the reaction pathways in the ABTS/potassium persulfate decolorization assay of antioxidant capacity. Understanding these pathways is essential in assessing the total antioxidant capacity of different compounds, including complex chemical structures (Ilyasov et al., 2020).
Pyridazinone Compounds as Selective Cyclooxygenase Inhibitors
Although not directly related to the compound , this review on pyridazinone compounds as selective COX-2 inhibitors highlights the medical relevance of similar structures in treating inflammation and pain, which may guide the understanding of "this compound" (Asif, 2016).
Sulfamethoxazole in Aqueous Solution
The review on sulfamethoxazole, a compound with a sulfamoyl group similar to the one in the query compound, discusses its environmental impact, toxicity, and removal techniques. This could be indirectly relevant when considering the environmental and toxicological aspects of similar compounds (Prasannamedha & Kumar, 2020).
Cytochrome P450 Isoforms in Human Liver Microsomes
This paper reviews the selectivity and potency of chemical inhibitors of major human hepatic CYP isoforms, essential for drug metabolism and drug-drug interactions. Understanding these interactions is crucial when considering the metabolic pathways of complex compounds (Khojasteh et al., 2011).
Properties
IUPAC Name |
N-[4-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethylsulfamoyl]phenyl]-2-methylpropanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O5S/c1-4-33-20-9-5-18(6-10-20)22-13-14-23(29)28(27-22)16-15-25-34(31,32)21-11-7-19(8-12-21)26-24(30)17(2)3/h5-14,17,25H,4,15-16H2,1-3H3,(H,26,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMWPSOJKJYOUHL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)NC(=O)C(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.